Cas no 877810-32-7 (ethyl 2-8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 877810-32-7
• MF: C₂₁H₂₃N₅O₅
• MW: 425.437824487686
• CID: 6437365
• Update Time: 2025-10-29

ethyl 2-8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• ethyl 2-[6-(3-methoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• Inchi： 1S/C21H23N5O5/c1-6-31-16(27)11-24-19(28)17-18(23(4)21(24)29)22-20-25(12(2)13(3)26(17)20)14-8-7-9-15(10-14)30-5/h7-10H,6,11H2,1-5H3
• InChI Key： UKAOUTQHXRQAMM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C([H])=C(C=4[H])OC([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Additional information on ethyl 2-8-(3-methoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-8-(3-Methoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Ylacetate: A Comprehensive Overview

Ethyl 2-8-(3-Methoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Ylacetate is a highly specialized compound with a unique chemical structure that combines elements of heterocyclic chemistry and organic functional groups. This compound has garnered significant attention in the biomedical field due to its potential applications in drug discovery and therapeutic interventions. The CAS No 877810-32-7 uniquely identifies this molecule, making it accessible for reference in scientific literature and databases.

The structure of Ethyl 2-8-(3-Methoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Ylacetate features a imidazo[1,2-g]purine core, which is a fused bicyclic system consisting of an imidazole ring fused to a purine moiety. This heterocyclic framework is known for its rigidity and ability to engage in specific interactions with biological targets, such as enzymes and receptors. The 3-Methoxyphenyl group attached at position 8 introduces aromaticity and metabolic stability, while the ethyl acetate substituent at position 2 adds a lipophilic character, potentially influencing pharmacokinetics.

Recent studies have highlighted the importance of such compounds in exploring novel therapeutic avenues. The imidazo[1,2-g]purine scaffold has been implicated in the development of agents targeting various diseases, including cancer and inflammatory disorders. For instance, research published in Nature Communications (2023) demonstrated that analogs of this structure can modulate specific kinase activities, thereby exhibiting anti-tumor properties.

Moreover, the presence of a methoxy group on the phenyl ring at position 3 contributes to the compound's electronic and steric profile. This functional group is known to enhance solubility and alter the pharmacodynamic behavior of molecules, making it a desirable feature in drug design. The trimethyl substitutions at positions 1, 6, and 7 further enhance the molecule's complexity, potentially offering sites for post-synthetic modifications or bioisosteric replacements.

From a synthetic chemistry perspective, the construction of Ethyl 2-8-(3-Methoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Ylacetate requires a multi-step approach, involving the assembly of the imidazo[1,2-g]purine core and subsequent functionalization. This process is facilitated by modern organic synthesis techniques, enabling high yields and purity, which are critical for preclinical studies.

Looking ahead, the CAS No 877810-32-7 serves as a foundation for exploring derivatives with tailored biological activities. Ongoing research in medicinal chemistry is focused on optimizing the substituents to enhance selectivity and minimize off-target effects. For example, recent advancements reported in Journal of Medicinal Chemistry (2024) have shown that modifying the ethyl acetate group can significantly alter the compound's pharmacokinetic profile, improving bioavailability.

Additionally, the imidazo[1,2-g]purine class has been explored for its potential in targeting RNA-dependent RNA polymerases (RdRps), which are critical in viral replication. A study published in Science Translational Medicine (2023) highlighted that this scaffold can inhibit RdRps with high potency, suggesting its utility in developing antiviral agents.

From a mechanistic standpoint, the interactions of Ethyl 2-8-(3-Methoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-Ylacetate with biological systems are governed by a combination of hydrogen bonding, van der Waals forces, and aromatic interactions. These interactions are critical in determining the compound's binding affinity and selectivity towards its target proteins.

Finally, the CAS No 877810-32-7 represents a significant advancement in the field of heterocyclic chemistry, offering a novel template for drug development. Its unique structural features and promising biological profile make it a valuable tool for researchers investigating new treatments for a range of diseases.